Cas no 338978-27-1 ((Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine)

• Product Name: (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine
• CAS No: 338978-27-1
• CID: 4648256
• Update Time: 2025-07-01

(Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine

Additional information on (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine

Compound Introduction: (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine and CAS No. 338978-27-1

Introduction to the compound (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine, identified by its CAS number 338978-27-1, is a significant molecule in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The detailed exploration of its chemical properties, synthesis methods, and emerging research findings will provide a comprehensive understanding of its significance.

The molecular structure of (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine encompasses a complex arrangement of functional groups, including a pyrrole ring, a chlorobenzoyl moiety, and a hydroxylamine substituent. These components contribute to its versatile reactivity and make it a valuable candidate for further investigation in synthetic chemistry and drug discovery. The presence of the 4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl group particularly enhances its potential as a building block for more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrrole core in (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine is known to exhibit various biological activities, making it a focal point in medicinal chemistry research. Studies have shown that pyrrole derivatives can interact with biological targets in multiple ways, leading to potential applications in treating a range of diseases. The incorporation of the 3-chlorobenzoyl group further modulates these interactions, offering new avenues for drug design.

The synthesis of (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent requirements for further biological evaluation. The synthesis process also highlights the compound's potential as a key intermediate in the production of more complex pharmaceutical agents.

Recent research has begun to explore the pharmacological properties of (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This finding is particularly intriguing given the increasing demand for anti-inflammatory agents with minimal side effects. Further investigation into its mechanism of action could lead to the development of novel therapeutic strategies for conditions such as arthritis and autoimmune disorders.

The compound's stability under various conditions is another critical aspect that has been examined. Studies have demonstrated that (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine maintains its structural integrity when exposed to different pH levels and temperatures, suggesting its suitability for formulation into various pharmaceutical products. This stability is essential for ensuring consistent drug delivery and efficacy. Additionally, its solubility profile has been evaluated, revealing promising results for oral and topical administration.

The potential applications of (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science, where it can be used to develop new polymers and coatings with enhanced functionality. The ability to incorporate this compound into advanced materials could lead to innovations in areas such as electronics and biotechnology.

In conclusion, the compound identified by CAS number 338978-27-1, specifically (Z)-N-{[4-(3-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]methylidene}hydroxylamine, represents a significant advancement in chemical and biomedical research. Its complex structure, versatile reactivity, and promising pharmacological properties make it a compelling subject for further study. As research continues to uncover new applications and benefits, this compound is poised to play a crucial role in the development of innovative treatments and materials.